6-(4-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperazin-1-yl)pyridine-3-carbonitrile

• IUPAC Name: 6-[4-[9-(oxolan-2-ylmethyl)purin-6-yl]piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C20H22N8O/c21-10-15-3-4-17(22-11-15)26-5-7-27(8-6-26)19-18-20(24-13-23-19)28(14-25-18)12-16-2-1-9-29-16/h3-4,11,13-14,16H,1-2,5-9,12H2
• InChI Key: LSCPRIIFBPPLIO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=NC3=C2N=CN=C3N4CCN(CC4)C5=NC=C(C=C5)C#N
• Molecular Formula: C20H22N8O
• Molecular Weight: 390.4 g/mol
• CAS No.: 2640862-90-2

Description

This compound features a purine core substituted with an oxolane (tetrahydrofuran) methyl group at the 9-position, linked via a piperazine ring to a pyridine-3-carbonitrile moiety. Its molecular formula is C23H24N8O (inferred from structural analysis), with a molecular weight of approximately 428.5 g/mol. The oxolane group enhances solubility due to its oxygen-rich, flexible structure, while the pyridine-3-carbonitrile group may act as a hydrogen bond acceptor, influencing target binding .

Biological Activity

The compound 6-(4-{9-[(oxolan-2-yl)methyl]-9H-purin-6-yl}piperazin-1-yl)pyridine-3-carbonitrile is a complex organic molecule that has garnered attention for its potential biological activities. This article explores its synthesis, biological mechanisms, and therapeutic implications based on recent research findings.

Chemical Structure and Synthesis

The molecular structure of the compound includes a pyridine ring, a piperazine moiety, and a purine base linked through an oxolane ring. The synthesis typically involves multi-step organic reactions, including nucleophilic substitutions and cyclization processes. Key reaction conditions often involve strong bases like sodium hydride and solvents such as dimethylformamide (DMF) to facilitate the formation of the desired product.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. It has been shown to inhibit enzyme activity by binding to active sites, thereby blocking substrate access. Additionally, it may modulate signal transduction pathways by interacting with cellular receptors.

Antitumor Activity

Research indicates that derivatives of this compound exhibit significant antitumor properties. For instance, studies have demonstrated that compounds with similar structures can inhibit tumor cell proliferation in various cancer types. The mechanism often involves the induction of apoptosis and cell cycle arrest in cancer cells.

Antimicrobial Properties

The compound has also been evaluated for its antibacterial and antifungal activities. In vitro studies suggest that it can inhibit the growth of several pathogenic microorganisms, making it a candidate for further development as an antimicrobial agent.

Study 1: Antitumor Efficacy

A study published in PubMed evaluated a series of related compounds for their antitumor activity. The findings indicated that certain derivatives showed IC50 values in the low micromolar range against various cancer cell lines, suggesting potent anticancer effects .

Study 2: Antimicrobial Screening

Another investigation focused on the antimicrobial properties of similar piperazine derivatives. The results revealed that these compounds exhibited significant inhibition against Staphylococcus aureus and Candida albicans, highlighting their potential as therapeutic agents in treating infections .

Data Tables

Below are tables summarizing the biological activities observed in various studies:

Activity	Cell Line/Organism	IC50 (µM)	Reference
Antitumor	A549 (Lung Cancer)	5.0
	MCF7 (Breast Cancer)	3.5
Antibacterial	Staphylococcus aureus	10.0
	Escherichia coli	15.0
Antifungal	Candida albicans	8.0

Comparison with Similar Compounds

6-[4-(4-Fluorophenyl)piperazin-1-yl]pyridine-3-carbonitrile

• Structure : Replaces the purine-oxolane group with a 4-fluorophenyl substituent on piperazine.
• Absence of the purine core eliminates possible interactions with purine-binding enzymes (e.g., kinases) .
• Applications : Widely available (5 suppliers), suggesting utility in neurological or cardiovascular research targeting serotonin or dopamine receptors .

3-[4-(4-Methylpiperazin-1-yl)phenyl]-9H-pyrrolo[2,3-b:5,4-c']dipyridine-6-carbonitrile

• Structure : Pyrrolodipyridine core replaces purine; methylpiperazine attached via phenyl.
• Key Differences :
  • The planar pyrrolodipyridine core may facilitate intercalation or π-stacking in nucleic acid targets.
  • Methylpiperazine improves metabolic stability compared to unsubstituted piperazine .
• Applications: Potential use in oncology due to structural similarity to kinase inhibitors .

4-[(4-{9-[(Oxolan-2-yl)methyl]-9H-purin-6-yl}piperazin-1-yl)methyl]benzonitrile

• Structure : Benzonitrile replaces pyridine-3-carbonitrile; otherwise identical to the main compound.
• Key Differences :
  • The benzonitrile group introduces a larger aromatic system, likely enhancing binding affinity but reducing solubility.
  • Molecular weight: 403.48 g/mol (C22H25N7O) .
• Applications : Research in kinase inhibition or nucleotide analogue development .

6-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-9-(2-methoxyphenyl)-9H-purine

• Structure : Benzodioxolmethyl on piperazine; 2-methoxyphenyl on purine.
• Key Differences :
  • Benzodioxol enhances metabolic stability via electron-withdrawing effects.
  • Methoxyphenyl may engage in π-π interactions with aromatic residues in target proteins .
• Applications : Anticancer or antiviral research due to dual heterocyclic motifs .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Piperazine Substituent	Terminal Group	Molecular Weight (g/mol)	Key Features
6-(4-{9-[(Oxolan-2-yl)methyl]-9H-purin-6-yl}piperazin-1-yl)pyridine-3-carbonitrile	Purine	Oxolane methyl	Pyridine-3-carbonitrile	428.5	High solubility, kinase inhibition
6-[4-(4-Fluorophenyl)piperazin-1-yl]pyridine-3-carbonitrile	None	4-Fluorophenyl	Pyridine-3-carbonitrile	294.3	Hydrophobic, receptor binding
3-[4-(4-Methylpiperazin-1-yl)phenyl]-9H-pyrrolodipyridine-6-carbonitrile	Pyrrolodipyridine	4-Methylpiperazine	Pyridine-6-carbonitrile	368.4	Planar core, intercalation potential
4-[(4-{9-[(Oxolan-2-yl)methyl]-9H-purin-6-yl}piperazin-1-yl)methyl]benzonitrile	Purine	Oxolane methyl	Benzonitrile	403.5	Aromatic binding, moderate solubility

Research Findings and Implications

• Purine-Oxolane Derivatives : The oxolane group in the main compound likely improves solubility compared to fluorophenyl or benzodioxol analogues, making it suitable for oral administration .
• Kinase Inhibition Potential: Structural similarity to patented RET kinase inhibitors () suggests possible anticancer applications, though direct data is lacking .
• Synthetic Feasibility : Analogues like 9-phenyl-9H-purin-6-amines () indicate that the main compound could be synthesized via imidazole-carbonitrile intermediates .